Ethyl 3-[4-cyano-3-methyl-1-(4-methyl-1-piperazinyl)pyrido[1,2-a]benzimidazol-2-yl]propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 3-[4-cyano-3-methyl-1-(4-methyl-1-piperazinyl)pyrido[1,2-a]benzimidazol-2-yl]propanoate, also known as CMMPB, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. CMMPB is a benzimidazole derivative that has been synthesized through a multistep process.
Mechanism of Action
The mechanism of action of Ethyl 3-[4-cyano-3-methyl-1-(4-methyl-1-piperazinyl)pyrido[1,2-a]benzimidazol-2-yl]propanoate is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cancer cell growth, viral replication, and inflammation. This compound has also been shown to have antioxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been shown to inhibit the replication of certain viruses, including HIV and hepatitis C. In addition, this compound has been found to reduce inflammation by inhibiting the production of inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using Ethyl 3-[4-cyano-3-methyl-1-(4-methyl-1-piperazinyl)pyrido[1,2-a]benzimidazol-2-yl]propanoate in lab experiments is that it has been synthesized in high purity and can be easily obtained. However, one limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to design experiments that target specific pathways.
Future Directions
There are several future directions for research on Ethyl 3-[4-cyano-3-methyl-1-(4-methyl-1-piperazinyl)pyrido[1,2-a]benzimidazol-2-yl]propanoate. One area of interest is the development of this compound derivatives that have improved efficacy and reduced toxicity. Another area of interest is the investigation of this compound as a potential treatment for other diseases, such as diabetes and cardiovascular disease. Additionally, further studies on the mechanism of action of this compound could lead to the development of new therapies for a variety of conditions.
Synthesis Methods
The synthesis of Ethyl 3-[4-cyano-3-methyl-1-(4-methyl-1-piperazinyl)pyrido[1,2-a]benzimidazol-2-yl]propanoate involves a multistep process that starts with the condensation of 4-methyl-1-piperazinecarboxylic acid with 2-amino-3-cyano-4-methylpyridine. The resulting intermediate is then reacted with 1,2-diaminobenzene to form the final product, this compound. This synthesis method has been optimized to produce high yields of this compound with high purity.
Scientific Research Applications
Ethyl 3-[4-cyano-3-methyl-1-(4-methyl-1-piperazinyl)pyrido[1,2-a]benzimidazol-2-yl]propanoate has been the subject of scientific research due to its potential therapeutic applications. It has been found to have anticancer, antiviral, and anti-inflammatory properties. This compound has also been investigated as a potential treatment for Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
Properties
Molecular Formula |
C23H27N5O2 |
---|---|
Molecular Weight |
405.5 g/mol |
IUPAC Name |
ethyl 3-[4-cyano-3-methyl-1-(4-methylpiperazin-1-yl)pyrido[1,2-a]benzimidazol-2-yl]propanoate |
InChI |
InChI=1S/C23H27N5O2/c1-4-30-21(29)10-9-17-16(2)18(15-24)22-25-19-7-5-6-8-20(19)28(22)23(17)27-13-11-26(3)12-14-27/h5-8H,4,9-14H2,1-3H3 |
InChI Key |
UVSVJMGTGSVKLT-UHFFFAOYSA-N |
SMILES |
CCOC(=O)CCC1=C(N2C3=CC=CC=C3N=C2C(=C1C)C#N)N4CCN(CC4)C |
Canonical SMILES |
CCOC(=O)CCC1=C(N2C3=CC=CC=C3N=C2C(=C1C)C#N)N4CCN(CC4)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.